Cas no 921224-91-1 ((2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 921224-91-1
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• CID: 744965
• PubChem ID: 71422311
• Update Time: 2025-06-09

(2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• L-Proline, 2-(trifluoromethyl)-
• (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 921224-91-1
• (R)-2-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLICACID
• CS-0271205
• AKOS026743176
• (R)-2-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• EN300-106037
• (R)-Trifluoromethylproline (H-alpha-Tfm-D-Pro-OH)
• MFCD18427880
• A902943
• 2-(Trifluoromethyl)-D-proline
• JOMHNFHOGGKSIM-RXMQYKEDSA-N

• MDL： MFCD18427880
• Inchi： 1S/C6H8F3NO2/c7-6(8,9)5(4(11)12)2-1-3-10-5/h10H,1-3H2,(H,11,12)/t5-/m1/s1
• InChI Key： JOMHNFHOGGKSIM-RXMQYKEDSA-N
• SMILES： FC([C@]1(C(=O)O)CCCN1)(F)F

Computed Properties

• Exact Mass: 183.05071298g/mol
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Introduction to (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic Acid (CAS No. 921224-91-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid, identified by its CAS number 921224-91-1, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their versatility in medicinal chemistry. The presence of a trifluoromethyl group in its structure enhances its pharmacokinetic profile, making it a valuable scaffold for drug design.

The trifluoromethyl group is a key pharmacophore in many modern pharmaceuticals, contributing to improved metabolic stability, lipophilicity, and binding affinity. In the case of (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid, this moiety is strategically positioned to interact with biological targets, thereby modulating biological pathways. Recent studies have highlighted the compound's potential in the development of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

Structurally, (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid features a chiral center at the 2-position of the pyrrolidine ring, which is crucial for achieving enantioselective pharmacological effects. The stereochemistry of this compound has been extensively studied to optimize its biological activity. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the interactions between this compound and its biological targets. These studies have provided valuable insights into the mechanisms of action and have guided the design of more potent derivatives.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders. Pyrrolidine-based compounds have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid has been investigated as a potential precursor for neuroactive agents, with preliminary findings suggesting its efficacy in modulating neurotransmitter systems involved in cognitive function and mood regulation.

The synthesis of (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, have been utilized to improve yield and enantioselectivity. These techniques not only enhance the efficiency of production but also minimize waste generation, aligning with green chemistry principles.

The pharmacological profile of (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For instance, studies have shown that it can inhibit kinases involved in cancer cell proliferation and pathways associated with inflammation. In vivo models have further corroborated these findings, indicating that this compound exhibits favorable pharmacokinetic properties and minimal toxicity at therapeutic doses.

The development of (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid as a drug candidate is part of a broader effort to discover and develop new therapeutics using structure-based drug design approaches. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify promising scaffolds like this one for further optimization. The integration of machine learning algorithms has also accelerated the process by predicting molecular properties and optimizing lead compounds.

The future prospects for (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where modulation of neurotransmitter systems is crucial. Additionally, its anti-inflammatory properties make it a candidate for developing novel treatments for autoimmune disorders.

In conclusion, (2R)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 921224-91-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, pharmacological evaluation, and potential therapeutic applications underscore its importance as a lead compound in drug discovery efforts. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a vital role in the development of next-generation therapeutics.